Cas no 88113-95-5 (1-Dibenzothiopheneacetonitrile)

• Product Name: 1-Dibenzothiopheneacetonitrile
• CAS No: 88113-95-5
• MF: C₁₄H₉NS
• MW: 223.292961835861
• CID: 644560
• PubChem ID: 13128331
• Update Time: 2025-04-19

1-Dibenzothiopheneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzothiopheneacetonitrile
• 2-dibenzothiophen-1-ylacetonitrile
• 88113-95-5
• (Dibenzo[b,d]thiophen-1-yl)acetonitrile
• DTXSID90520242

• Inchi： 1S/C14H9NS/c15-9-8-10-4-3-7-13-14(10)11-5-1-2-6-12(11)16-13/h1-7H,8H2
• InChI Key： NUDWQHOUNXOJEC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(CC#N)=CC=CC1=2

Computed Properties

• Exact Mass: 223.04557046g/mol
• Monoisotopic Mass: 223.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52Ų